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Compound of Interest

3-(Methylsulfonyl)propan-1-amine
Compound Name:
hydrochloride

Cat. No.: B052961

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available information on 3-
(Methylsulfonyl)propan-1-amine hydrochloride, a chemical compound with potential
applications in research and development. This document outlines commercial suppliers,
general synthetic approaches, and safety information.

Commercial Suppliers

Sourcing high-quality starting materials is a critical first step in any research endeavor. Several
chemical suppliers list 3-(Methylsulfonyl)propan-1-amine hydrochloride in their catalogs.
While specific pricing and available quantities are often subject to inquiry, the following table
summarizes the publicly available data from a selection of vendors.
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) . Available o
Supplier CAS Number Purity . Pricing
Quantities
Alfa Chemistry 26209-83-6 96%[1] Inquire Inquire
BLD Pharm 26209-83-6 Inquire Inquire Inquire
889856-97-7
ChemScene (related >98% Inquire Inquire
compound)
N , $522 (as of
AK Scientific 26209-83-6 Inquire 500mg
2021)[2]
_ — $545 - $1625 (as
Matrix Scientific 26209-83-6 >95% 19, 59

of 2021)[2]

Note: Pricing and availability are subject to change and should be confirmed directly with the
supplier.

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of 3-(Methylsulfonyl)propan-
1-amine hydrochloride is not readily available in published literature, a general approach for
the preparation of similar secondary amines from primary amines via 2-
nitrobenzenesulfonamides has been described.[3] This methodology can serve as a
foundational reference for a potential synthetic route.

General Experimental Protocol (Example for a related compound):

» Protection of the Primary Amine: A primary amine is reacted with 2-nitrobenzenesulfonyl
chloride in the presence of a base (e.g., triethylamine) in a suitable solvent like
dichloromethane. This reaction forms a sulfonamide, protecting the amine group.

 Alkylation: The resulting sulfonamide is then alkylated.

o Deprotection: The 2-nitrobenzenesulfonyl protecting group is subsequently removed to yield
the desired secondary amine.
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o Salt Formation: The final amine product can be converted to its hydrochloride salt by
treatment with hydrochloric acid.[3]

It is important to note that optimization of reaction conditions, including stoichiometry,
temperature, and reaction time, would be necessary for the specific synthesis of 3-
(Methylsulfonyl)propan-1-amine hydrochloride.

Applications in Research and Drug Development

Currently, there is a notable lack of publicly available scientific literature detailing the specific
use of 3-(Methylsulfonyl)propan-1-amine hydrochloride in drug development, its biological
activity, or its mechanism of action. Searches of chemical and biological databases did not yield
information on its involvement in any specific signaling pathways or established experimental
workflows.

However, the structural motif of a propanamine chain with a sulfonyl group suggests its
potential as a building block in medicinal chemistry. Similar structures are often explored for
their potential to interact with biological targets. For instance, other propanamine derivatives
have been investigated for their roles as pharmaceutical intermediates.[4][5][6]

Safety and Handling

A Safety Data Sheet (SDS) for 3-(Methylsulfonyl)propan-1-amine hydrochloride indicates
that the compound should be handled with care.[7] Standard laboratory safety protocols,
including the use of personal protective equipment such as gloves, safety glasses, and a lab
coat, are recommended. The SDS provides basic first-aid measures and information on
handling and storage.[7] It is designated for industrial use only.[7]

Logical Workflow for Compound Acquisition and
Use

The following diagram illustrates a generalized workflow for researchers interested in utilizing a
chemical compound like 3-(Methylsulfonyl)propan-1-amine hydrochloride, from initial
sourcing to potential experimental application.
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Figure 1. Generalized workflow for chemical compound utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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